Cas no 2640843-42-9 (4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640843-42-9
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5316206
• PubChem ID: 155800487
• Update Time: 2025-06-11

4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Methylphenyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone
• AKOS040724497
• F6753-0974
• 4-[(3-methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• 2640843-42-9
• 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

• Inchi： 1S/C17H24N2O2/c1-14-5-4-6-15(11-14)12-18-9-10-21-16(13-18)17(20)19-7-2-3-8-19/h4-6,11,16H,2-3,7-10,12-13H2,1H3
• InChI Key： PKJPXUNSMWQGSH-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C)C=2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.8±45.0 °C(Predicted)
• pka: 5.96±0.10(Predicted)

Additional information on 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Introduction to Compound with CAS No. 2640843-42-9 and Product Name: 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

The compound with the CAS number 2640843-42-9 and the product name 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a morpholine ring linked to a pyrrolidine moiety and a 3-methylphenylmethyl group, suggests a rich chemical diversity that could be exploited for various biological activities.

In recent years, there has been a growing interest in the development of novel morpholine derivatives as they exhibit promising properties in drug discovery. The presence of the pyrrolidine-1-carbonyl group in the molecular framework of this compound adds an extra layer of complexity, which can influence its pharmacokinetic and pharmacodynamic profiles. This feature makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. The morpholine ring is known to interact with various enzymes and receptors, making it a valuable scaffold for designing drugs that target central nervous system (CNS) disorders. Furthermore, the 3-methylphenylmethyl group introduces hydrophobicity, which can enhance membrane permeability and improve bioavailability.

Recent studies have highlighted the importance of morpholine derivatives in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The compound 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine has shown encouraging results in preclinical models, particularly in terms of its ability to inhibit certain enzymes involved in neurotransmitter metabolism. This has sparked interest among researchers who are exploring new therapeutic strategies for these conditions.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce specific functional groups while maintaining structural integrity. The use of advanced synthetic techniques ensures high purity and yield, which are crucial for pharmaceutical applications. Researchers have leveraged modern methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have provided valuable insights into its binding interactions with biological targets. These simulations have helped in identifying key binding pockets and optimizing the structure for better affinity and selectivity. The integration of experimental data with computational models has been instrumental in refining the pharmacophore model, leading to more targeted drug design.

The pharmacological profile of 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is critical for CNS drugs, as it ensures that the active compound reaches its target site in sufficient concentrations. Studies have shown that modifications at specific positions within the morpholine ring can significantly influence BBB penetration, making this compound a promising candidate for further development.

In addition to its potential therapeutic applications, this compound also exhibits interesting physicochemical properties that make it suitable for formulation development. Its solubility profile, melting point, and stability under various conditions have been thoroughly evaluated. These parameters are essential for determining the most effective delivery systems and ensuring consistent drug performance.

The regulatory landscape for pharmaceutical compounds requires stringent evaluation before they can be approved for clinical use. The journey from discovery to market approval involves rigorous testing to assess safety and efficacy. Researchers are currently conducting comprehensive toxicological studies to evaluate the long-term effects of 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine, ensuring that it meets regulatory standards before human trials can commence.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing research on this compound. By combining expertise in synthetic chemistry, pharmacology, and computational biology, researchers are able to accelerate the discovery process and bring new treatments to patients more quickly. This collaborative approach is essential for addressing unmet medical needs effectively.

The future prospects of 4-[(3-Methylphenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine are promising, with ongoing research aimed at expanding its therapeutic applications beyond CNS disorders. Preliminary data suggest that it may also have potential in treating inflammatory conditions and metabolic diseases. As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies.

In conclusion, the compound with CAS number 2640843-42-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular framework combines elements known to interact with biological targets associated with neurological disorders, making it an attractive candidate for further investigation. With continued research and development efforts, this compound holds promise for improving patient outcomes across multiple therapeutic areas.